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Compound of Interest

Compound Name: AS19

Cat. No.: B1667631 Get Quote

This in-depth guide provides researchers, scientists, and drug development professionals with

the core technical information required to effectively utilize the Thermo Scientific™ Dionex™

IonPac™ AS19 Anion-Exchange Column. This high-capacity, hydroxide-selective column is

primarily designed for the analysis of oxyhalides and common inorganic anions in various

sample matrices, including drinking water, groundwater, and wastewater.[1][2][3] It is

particularly well-suited for the determination of trace levels of bromate, a toxic disinfection

byproduct, meeting the performance requirements of U.S. EPA Methods 300.0 and 300.1.[1][2]

[4]

Core Specifications
The Dionex IonPac AS19 column is available in various formats to accommodate different

analytical needs, from standard bore to capillary, with the latter offering reduced eluent

consumption and lower operating costs.[1][2][4] The column's stationary phase consists of a

novel hyperbranched anion-exchange condensation polymer electrostatically attached to the

surface of a wide-pore polymeric substrate.[2]
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Specification
Dionex IonPac
AS19 (4 mm)

Dionex IonPac
AS19 (2 mm)

Dionex IonPac
AS19 (0.4 mm)

Part Number (P/N) 062885[5] 062886[5] 072064[5]

Guard Column (P/N)
AG19 (4 x 50 mm),

062887[5]

AG19 (2 x 50 mm),

062888[5]

AG19 (0.4 x 50 mm),

072065[5]

Length 250 mm[6] 250 mm[5] 250 mm[5]

Internal Diameter 4 mm[3][6] 2 mm 0.4 mm

Capacity
240 µeq per column[2]

[3][7]
60 µeq per column[8] 2.4 µeq per column[8]

Maximum Pressure
4000 psi (276 bar)[2]

[3]
4000 psi (276 bar) 5000 psi (345 bar)[2]

pH Stability 0 - 14[3] 0 - 14 0 - 14

Organic Solvent

Compatibility

Fully compatible[2][3]

[4]
Fully compatible Fully compatible

A newer version, the Dionex IonPac AS19-4µm, offers higher peak efficiency and resolution

due to smaller resin particles but requires a high-pressure ion chromatography (HPIC) system

capable of operating up to 5000 psi.[9]

System Requirements and Operational Parameters
For optimal performance, the Dionex AS19 column should be integrated into a properly

configured ion chromatography system. The use of a Reagent-Free™ Ion Chromatography

(RFIC™) system with an eluent generator (EG) is highly recommended to automatically

produce high-purity potassium hydroxide eluents, which minimizes baseline shifts and

enhances sensitivity.[1][2]
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Parameter Recommendation

System

Dionex ICS-2100, ICS-5000, or older Dionex IC

systems with an EG.[2] For AS19-4µm, a high-

pressure IC system is required.[9]

Suppressor

Anion Self-Regenerating Suppressor (ASRS

300) or Anion Capillary Electrolytic Suppressor

(ACES 300).[2] The Dionex AERS 500 is also

recommended for improved peak efficiency.[10]

Anion Trap Column

A CR-ATC should be installed when using an

EG to remove carbonate from the source water.

[2] For manually prepared eluents, an ATC-3

should be placed between the pump and

injection valve.[1][2]

Operating Temperature
30 °C is optimal for reproducible retention times.

[1][2][3]

Flow Rates
4 mm column: 1.0 mL/min; 2 mm column: 0.25

mL/min; 0.4 mm column: 0.010 mL/min.[9]

Experimental Protocols
Below are detailed methodologies for common applications using the Dionex AS19 column.

Protocol 1: Analysis of Inorganic Anions and Oxyhalides
in Drinking Water
This method is suitable for the determination of common inorganic anions and oxyhalides such

as fluoride, chlorite, bromate, chloride, nitrite, chlorate, bromide, nitrate, sulfate, and

phosphate.[1][2]

1. System Preparation:

Equilibrate the system with the initial eluent concentration until a stable baseline is achieved.

Ensure the column temperature is maintained at 30 °C.
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2. Eluent Preparation:

Utilize an RFIC system with an Eluent Generator Cartridge (e.g., EGC 500 KOH) to generate

a potassium hydroxide (KOH) gradient.[1]

Alternatively, manually prepare eluents from a 50% sodium hydroxide solution, ensuring high

purity.[5]

3. Sample Preparation:

Filter aqueous samples through a 0.45 µm filter prior to injection.

For most drinking water samples, no preconcentration is necessary.[1][2][4]

4. Chromatographic Conditions:

Column: Dionex IonPac AG19 guard column and AS19 analytical column (4 x 250 mm).

Eluent: Potassium hydroxide (KOH) gradient. A typical gradient might be 10 mM KOH for the

first 10 minutes, followed by a linear ramp to 45 mM KOH over the next 15 minutes.[1]

Flow Rate: 1.0 mL/min.

Injection Volume: 10 - 250 µL, depending on analyte concentrations. A large-loop injection

can be used for trace analysis.[1]

Detection: Suppressed conductivity with an ASRS 300 or AERS 500 suppressor.

Protocol 2: Trace Bromate Analysis in Drinking Water
This protocol is optimized for the quantification of low-µg/L concentrations of bromate in the

presence of high concentrations of other anions like chloride and sulfate.[1][4]

1. System Preparation:

As described in Protocol 1. A large sample loop (e.g., 250 µL) should be installed for trace

analysis.

2. Eluent Preparation:
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As described in Protocol 1. A carbonate-free hydroxide eluent is crucial for achieving low

detection limits.[1]

3. Sample Preparation:

As described in Protocol 1.

4. Chromatographic Conditions:

Column: Dionex IonPac AG19 guard column and AS19 analytical column (4 x 250 mm).

Eluent: A potassium hydroxide gradient specifically designed to resolve bromate from other

early-eluting anions.

Flow Rate: 1.0 mL/min.

Injection Volume: A large-loop injection is typically employed. For capillary systems, a 10 µL

injection can be equivalent to a 1 mL injection on a standard bore system.[11]

Detection: Suppressed conductivity.

Data Presentation
The following table summarizes typical retention times for a standard mix of anions under

specific conditions. Actual retention times may vary depending on the exact experimental

setup.
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Analyte Concentration (mg/L)
Retention Time (min) -
Example

Fluoride 1.0 ~4.5

Chlorite 0.005 ~5.8

Bromate 0.005 ~6.5

Chloride 50.0 ~7.8

Nitrite 0.005 ~8.5

Chlorate 0.005 ~10.2

Bromide 0.005 ~11.5

Nitrate 10.0 ~12.8

Carbonate 25.0 ~14.5

Sulfate 50.0 ~18.0

Phosphate 0.2 ~20.5

Data is illustrative and based on example chromatograms.[1]

Visualizations
Experimental Workflow for Anion Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pragolab.cz [pragolab.cz]

2. documents.thermofisher.com [documents.thermofisher.com]

3. hplcmart.com [hplcmart.com]

4. midlandsci.com [midlandsci.com]

5. documents.thermofisher.com [documents.thermofisher.com]

6. Columnas para IC Dionex™ IonPac™ AS19 250 mm | Contact Us | Thermo Scientific™
[thermofisher.com]

7. cp-analitika.hu [cp-analitika.hu]

8. lcms.cz [lcms.cz]

9. tools.thermofisher.com [tools.thermofisher.com]

10. cdn.osabana.com [cdn.osabana.com]

11. lcms.cz [lcms.cz]

To cite this document: BenchChem. [Getting Started with the Dionex AS19 Column: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667631#getting-started-with-the-dionex-as19-
column]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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